Cas no 97760-81-1 (1-(4-Amino-3-chloro-5-methyl-phenyl)-ethanone)

• Product Name: 1-(4-Amino-3-chloro-5-methyl-phenyl)-ethanone
• CAS No: 97760-81-1
• MF: C₉H₁₀ClNO
• MW: 183.634801387787
• CID: 1002268
• Update Time: 2023-09-05

1-(4-Amino-3-chloro-5-methyl-phenyl)-ethanone Chemical and Physical Properties

Names and Identifiers

• 1-(4-Amino-3-chloro-5-methyl-phenyl)-ethanone
• 1-(4-Amino-3-chloro-5-methylphenyl)ethanone
• 1-(4-Amino-3-chloro-5-methylphenyl)ethanone (ACI)
• 1-(4-Amino-3-chloro-5-methylphenyl)ethan-1-one

• Inchi： 1S/C9H10ClNO/c1-5-3-7(6(2)12)4-8(10)9(5)11/h3-4H,11H2,1-2H3
• InChI Key： ITKZXASARBMDDH-UHFFFAOYSA-N
• SMILES： O=C(C)C1C=C(C)C(N)=C(Cl)C=1

Computed Properties

• Exact Mass: 183.045
• Monoisotopic Mass: 183.045
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 12
• Rotatable Bond Count: 1
• Complexity: 183
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0